Cas no 1006483-74-4 (1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid)

• Product Name: 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid
• CAS No: 1006483-74-4
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• MDL: MFCD06805662
• CID: 3060482
• PubChem ID: 19623243
• Update Time: 2025-05-19

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperidine-4-carboxylic acid
• 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid
• EN300-92670
• 1-[(1-ethyl-5-methylpyrazol-4-yl)methyl]piperidine-4-carboxylic acid
• 1006483-74-4
• AKOS000314911
• 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperidine-4-carboxylicacid
• CS-0264375
• STK352615
• 1431970-12-5

• MDL： MFCD06805662
• Inchi： 1S/C13H21N3O2/c1-3-16-10(2)12(8-14-16)9-15-6-4-11(5-7-15)13(17)18/h8,11H,3-7,9H2,1-2H3,(H,17,18)
• InChI Key： YMFKJLWTQHHHRZ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=NN(CC)C=2C)CC1)=O

Computed Properties

• Exact Mass: 251.163377g/mol
• Monoisotopic Mass: 251.163377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.32g/mol
• XLogP3: -1.5
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid

Research Briefing on 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid (CAS: 1006483-74-4)

In recent years, the compound 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid (CAS: 1006483-74-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and piperidine moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions to improve efficiency and scalability. The compound's structural features, including the carboxylic acid group and the pyrazole ring, contribute to its ability to interact with biological targets, making it a candidate for drug development.

Pharmacological evaluations have revealed that this compound exhibits notable activity in modulating specific biological pathways. For instance, it has been investigated for its potential as an inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. Preliminary in vitro and in vivo studies suggest that it may reduce oxidative stress and inflammation, highlighting its therapeutic potential.

In addition to its pharmacological properties, recent research has explored the compound's pharmacokinetics and safety profile. Studies indicate that it has favorable absorption and distribution characteristics, with minimal toxicity at therapeutic doses. These findings support its further development as a drug candidate, although additional clinical trials are necessary to confirm its efficacy and safety in humans.

The potential applications of 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid extend beyond its current investigational uses. Researchers are exploring its utility in combination therapies and as a scaffold for designing novel derivatives with enhanced activity. The compound's versatility and promising preliminary data make it a subject of ongoing interest in the pharmaceutical industry.

In conclusion, 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylic acid represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for addressing unmet medical needs. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential.